Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate

• IUPAC Name: tert-butyl 2-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-12(2,3)17-11(16)14-6-4-13(5-7-14)8-10(13)9-15/h10,15H,4-9H2,1-3H3
• InChI Key: RAHRDDGHHDIGTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC2CO
• Molecular Formula: C13H23NO3
• DSSTOX Substance ID: DTXSID001152452
• Molecular Weight: 241.33 g/mol
• CAS RN: 236406-42-1

Description

Synthesis Analysis

The synthesis pathway for this compound involves the protection of the hydroxyl group, followed by the formation of the azabicyclic ring system and the introduction of the tert-butyl ester group. The starting materials include 1,3-propanediol, 2-bromoacetaldehyde diethyl acetal, sodium hydride, methyl 3-oxobutanoate, ethyl chloroformate, triethylamine, tert-butylamine, acetic acid, sodium bicarbonate, magnesium sulfate, and ethyl acetate.

Molecular Structure Analysis

The molecular structure of this compound involves a cyclohexane ring, which can have two possible chair conformations. The conformation where the tert-butyl group is in the equatorial position is more stable than the axial conformation. This is due to 1,3-diaxial interactions, which are steric interactions between an axial substituent and the hydrogen atoms located on the same side of the cyclohexane ring.

Scientific Research Applications

Synthesis and Molecular Structure

• The compound tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was synthesized, showcasing the potential for creating cyclic amino acid esters from corresponding salts via intramolecular lactonization reactions. This compound, which shares structural similarities with Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate, was characterized using NMR spectroscopy and high-resolution mass spectrometry. Its structure was further confirmed by single crystal X-ray diffraction analysis, revealing a bicyclo[2.2.2]octane structure with lactone and piperidine groups (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014).

Potential in Medicinal Chemistry

• Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate and its related intermediates have been identified as useful for further selective derivations, providing access to novel compounds that can explore chemical spaces complementary to piperidine ring systems. This indicates the potential of such compounds, including Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate, in the field of medicinal chemistry (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).

Mechanism of Action

Target of Action

The specific targets of Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2Similar compounds have been synthesized as potential precursors to biologically active natural products

Biochemical Pathways

The specific biochemical pathways affected by Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2Similar compounds have been used in the synthesis of biologically active natural products , suggesting that this compound could potentially affect multiple biochemical pathways

Result of Action

The molecular and cellular effects of Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2Similar compounds have shown potential as precursors to biologically active natural products , suggesting that this compound could have significant molecular and cellular effects.